Cas no 219718-35-1 (2-Pyridinecarboxylicacid, 3,4,5,6-tetrahydro-, ethyl ester)

• Product Name: 2-Pyridinecarboxylicacid, 3,4,5,6-tetrahydro-, ethyl ester
• CAS No: 219718-35-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 243695
• PubChem ID: 45082140
• Update Time: 2025-10-29

2-Pyridinecarboxylicacid, 3,4,5,6-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 3,4,5,6-tetrahydro-, ethyl ester
• 2-Pyridinecarboxylicacid,3,4,5,6-tetrahydro-,ethylester(9CI)
• ethyl 2,3,4,5-tetrahydropyridine-6-carboxylate
• Ethyl 3,4,5,6-tetrahydropyridine-2-carboxylate
• Ethyl3,4,5,6-tetrahydropyridine-2-carboxylate
• DTXSID30665121
• 219718-35-1

• Inchi： 1S/C8H13NO2/c1-2-11-8(10)7-5-3-4-6-9-7/h2-6H2,1H3
• InChI Key： DTKWHGQMGIQTBY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCCN=1)=O

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on 2-Pyridinecarboxylicacid, 3,4,5,6-tetrahydro-, ethyl ester

2-Pyridinecarboxylic Acid, 3,4,5,6-Tetrahydro-, Ethyl Ester (CAS No. 219718-35-1)

The compound 2-Pyridinecarboxylic Acid, 3,4,5,6-Tetrahydro-, Ethyl Ester (CAS No. 219718-35-1) is a significant organic compound with a unique chemical structure and diverse applications in various fields. This compound belongs to the class of pyridine derivatives and is widely studied for its potential in pharmaceuticals, agrochemicals, and material sciences. The ethyl ester functional group attached to the pyridine ring contributes to its reactivity and solubility properties.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules and catalysts. Researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in drug design due to their ability to interact with biological targets such as enzymes and receptors. The tetrahydro-pyridine ring system in this compound provides a rigid framework that can be further modified to enhance its pharmacokinetic properties.

The synthesis of 2-Pyridinecarboxylic Acid, 3,4,5,6-Tetrahydro-, Ethyl Ester involves multi-step reactions that often include oxidation and reduction processes. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts, which significantly improve the yield and purity of the product. This approach has been optimized to minimize environmental impact and reduce production costs.

In terms of applications, this compound has shown promise in the field of polymer chemistry as a building block for constructing functional polymers with tailored properties. Its ability to form stable bonds with other monomers makes it an ideal candidate for developing advanced materials used in electronics and biotechnology.

Moreover, the ethyl ester group in this compound plays a critical role in its solubility characteristics, making it suitable for use in various solvents commonly employed in organic synthesis. This property has been exploited in the development of novel drug delivery systems that enhance bioavailability and reduce side effects.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. These studies have revealed that the tetrahydro-pyridine ring system exhibits unique electronic transitions that could be harnessed for applications in optoelectronics and photovoltaics.

In conclusion, 2-Pyridinecarboxylic Acid, 3,4,5,6-Tetrahydro-, Ethyl Ester (CAS No. 219718-35-1) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure and functional groups make it an attractive target for further research and development. As new studies emerge, this compound is expected to contribute significantly to the advancement of science and technology.